Cas no 1503152-57-5 (5-Sulfamoyl-1H-pyrrole-2-carboxylic acid)

• Product Name: 5-Sulfamoyl-1H-pyrrole-2-carboxylic acid
• CAS No: 1503152-57-5
• MF: C₅H₆N₂O₄S
• MW: 190.177139759064
• CID: 5775420
• PubChem ID: 83670199
• Update Time: 2023-12-26

5-Sulfamoyl-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27115397
• SCHEMBL24667186
• 5-Sulfamoyl-1H-pyrrole-2-carboxylic acid
• 1503152-57-5
• 5-(Aminosulfonyl)-1H-pyrrole-2-carboxylic acid
• 1H-Pyrrole-2-carboxylic acid, 5-(aminosulfonyl)-

• Inchi： 1S/C5H6N2O4S/c6-12(10,11)4-2-1-3(7-4)5(8)9/h1-2,7H,(H,8,9)(H2,6,10,11)
• InChI Key： YFFKRVLUNYWJAX-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C(=O)O)N1)(N)(=O)=O

Computed Properties

• Exact Mass: 190.00482785g/mol
• Monoisotopic Mass: 190.00482785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Density: 1.741±0.06 g/cm3(Predicted)
• Boiling Point: 586.3±60.0 °C(Predicted)
• pka: 3.50±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxylic acids